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Compound of Interest

Compound Name: 4-Methylchalcone

Cat. No.: B181299

For Researchers, Scientists, and Drug Development Professionals

December 13, 2025

This technical guide provides an in-depth overview of the safety, handling, and toxicity of 4-
Methylchalcone. The information is compiled from Safety Data Sheets (SDS), toxicological
databases, and scientific literature on chalcones and related compounds. This document is
intended to be a comprehensive resource for professionals working with this compound in
research and development settings.

Chemical and Physical Properties

4-Methylchalcone, also known as 3-(4-methylphenyl)-1-phenylprop-2-en-1-one, is a solid,
pale-yellow crystalline powder.[1] Its fundamental properties are summarized in the table
below.
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Property Value Source

CAS Number 4224-87-7

Molecular Formula Ci16H140 [2]

Molecular Weight 222.28 g/mol [2]

Melting Point 57°C [1]

Boiling Point 363.60 °C (estimated) The Good Scents Company
logP (o/w) 4.234

. 8.585 mg/L @ 25 °C
Water Solubility (estimated) The Good Scents Company
estimate

Hazard Identification and GHS Classification

4-Methylchalcone is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) with the following hazards:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2][3]

e Hazardous to the aquatic environment, long-term (Chronic) (Category 4): May cause long
lasting harmful effects to aquatic life.[2][3]

Signal Word: Warning[2][3]

Hazard Statements:

e H302: Harmful if swallowed.[2]

e H413: May cause long lasting harmful effects to aquatic life.[2]
Precautionary Statements:

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.
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e P273: Avoid release to the environment.

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.

e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data

The available toxicological data for 4-Methylchalcone is limited. Much of the specific data for
endpoints other than acute oral toxicity is not available for 4-Methylchalcone itself, but some
information can be inferred from studies on structurally related chalcones.

Quantitative Toxicity Data

Endpoint Test Species Route Value Source

LDso - Oral 500.1 mg/kg Sigma-Aldrich
The Good

LDso Mouse Oral > 1000 mg/kg

Scents Company

The Good

LDso Mouse Intraperitoneal > 75 mg/kg
Scents Company

Note: The oral LDso value of 500.1 mg/kg is cited in the Sigma-Aldrich Safety Data Sheet and
is the basis for the GHS Category 4 classification.

Qualitative Toxicological Information

o Acute Dermal Toxicity: Data not available. One supplier classifies it as Category 4, "Harmful
in contact with skin" (H312), though primary data is not provided.[4]

o Acute Inhalation Toxicity: Data not available. One supplier classifies it as Category 4,
"Harmful if inhaled" (H332), though primary data is not provided.[4]

o Skin Corrosion/Irritation: No primary data available for 4-Methylchalcone. One source
states that it is not thought to produce adverse health effects or skin irritation following
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contact, based on animal models.[4] A standardized acute dermal irritation/corrosion study
(OECD 404) would be required for a definitive classification.[5][6]

Serious Eye Damage/Irritation: No primary data available for 4-Methylchalcone. One source
suggests that direct contact may cause transient discomfort.[4] Standardized in vitro or in
vivo tests (e.g., OECD TG 496) would be necessary to determine its eye irritation potential.

[71[8]
Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available for 4-Methylchalcone. However, studies on other
chalcone derivatives in the Ames test have generally shown a lack of mutagenic activity.[9]

Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible or confirmed human carcinogen by IARC, ACGIH,
NTP, or OSHA.

Reproductive Toxicity: No data available.
Specific Target Organ Toxicity (Single and Repeated Exposure): No data available.

Handling and Safety Precautions

Proper handling of 4-Methylchalcone is essential to minimize exposure and ensure a safe
working environment.

Engineering Controls

o Work in a well-ventilated area.[4] Use a local exhaust ventilation system to control dust
levels.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles.[3]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.[3][4]

© 2025 BenchChem. All rights reserved. 4 /14 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR27790_msds.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.benchchem.com/product/b181299?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR27790_msds.pdf
https://pubmed.ncbi.nlm.nih.gov/30817952/
https://x-cellr8.com/2021/06/20/new-eye-irritation-test-free-from-any-animal-components/
https://www.benchchem.com/product/b181299?utm_src=pdf-body
https://www.researchgate.net/figure/Evaluation-of-mutagenicity-and-antimutagenicity-of-the-chalcones-4-CL-and-DMF-using-two_tbl1_359083730
https://www.benchchem.com/product/b181299?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR27790_msds.pdf
https://www.echemi.com/sds/3-4-methylphenyl-1-phenyl-prop-2-en-1-one-pid_Seven35041.html
https://www.echemi.com/sds/3-4-methylphenyl-1-phenyl-prop-2-en-1-one-pid_Seven35041.html
https://store.apolloscientific.co.uk/storage/msds/OR27790_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Respiratory Protection: If dust is generated, a NIOSH-approved respirator for dusts should
be worn.[1]

Safe Handling Practices

e Avoid formation and inhalation of dust.[3]
e Avoid contact with skin and eyes.[4]
e Do not eat, drink, or smoke when using this product.

e Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
» Keep away from strong oxidizing agents.

First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[1]

 Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison
center or doctor/physician if you feel unwell.[3]

Accidental Release Measures

e Personal Precautions: Wear appropriate personal protective equipment. Avoid breathing
dust. Evacuate personnel to safe areas.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3]
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» Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal. Avoid generating dust.[4]

Potential Metabolic Pathways and Reactive
Metabolites

While specific metabolic studies on 4-Methylchalcone are not readily available, the
metabolism of chalcones, in general, has been investigated. The a,3-unsaturated ketone
moiety is a key feature that can be a site for metabolic reactions.

General Chalcone Metabolism

Chalcones can undergo several biotransformations, including:

Reduction of the a,[3-double bond.

Hydroxylation of the aromatic rings.

O-demethylation (if methoxy groups are present).

Glucuronidation and sulfation of hydroxyl groups to form water-soluble conjugates for
excretion.

The a,B-unsaturated carbonyl system in chalcones makes them Michael acceptors, which can
lead to the formation of adducts with nucleophilic molecules like glutathione (GSH). This is a
common detoxification pathway.

Potential for Reactive Metabolite Formation

The formation of reactive metabolites is a key concern in drug development as they can lead to
idiosyncratic drug toxicities. The a,B-unsaturated ketone of chalcones could potentially be a
structural alert, as Michael addition of cellular nucleophiles (such as proteins) could occur.
However, this reactivity is also linked to the therapeutic effects of some chalcones. Further
investigation into the specific metabolic profile of 4-Methylchalcone is required to fully assess
this risk.
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Potential Signaling Pathways and Mechanisms of
Action

Chalcones are known to interact with various cellular signaling pathways, which underlies their
diverse biological activities, including anti-inflammatory and anticancer effects. While the
specific targets of 4-Methylchalcone have not been fully elucidated, studies on related
chalcones provide insights into potential mechanisms.
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Click to download full resolution via product page

o Keapl-Nrf2 Pathway: Chalcones can react with cysteine residues in Keap1l, leading to the
dissociation and nuclear translocation of Nrf2. Nrf2 then binds to the Antioxidant Response
Element (ARE) in the promoter region of genes encoding antioxidant and detoxifying
enzymes, leading to their upregulation. This is a key mechanism for cellular protection

against oxidative stress.

» NF-kB Pathway: Some chalcones have been shown to inhibit the NF-kB signaling pathway, a
key regulator of inflammation. This can occur through the inhibition of IKK, which prevents
the phosphorylation and subsequent degradation of IkBa. This, in turn, sequesters NF-kB in
the cytoplasm, preventing the transcription of pro-inflammatory genes.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4-Methylchalcone are not
available in the public domain. However, standardized protocols for key toxicological endpoints
are provided below as a reference for researchers.

Generic Acute Oral Toxicity Study (Up-and-Down
Procedure - OECD 425)
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o Test Animals: Typically, female rats are used. They are acclimatized to laboratory conditions
and fasted before dosing.

» Dose Administration: A single animal is dosed with the test substance at a specific starting
dose level.

» Observation: The animal is observed for signs of toxicity and mortality over 48 hours.

o Dose Adjustment: If the animal dies, the next animal is dosed at a lower level. If it survives,
the next animal is dosed at a higher level. This continues until the reversal criteria are met.

e Main Study: A small number of additional animals are dosed at the level that is most likely to
be the LDso.

e Long-term Observation: All surviving animals are observed for a total of 14 days for clinical
signs of toxicity and changes in body weight.

» Necropsy: At the end of the observation period, all animals are euthanized and subjected to
a gross necropsy.

LDso Calculation: The LDso is calculated using a maximum likelihood method.

Generic Bacterial Reverse Mutation Test (Ames Test -
OECD 471)
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» Test Strains: Histidine-dependent strains of Salmonella typhimurium (and often Escherichia
coli) are used.

» Metabolic Activation: The test is performed with and without a mammalian metabolic
activation system (S9 mix from rat liver) to detect mutagens that require metabolic activation.

o Exposure: The test substance, at various concentrations, is mixed with the bacterial culture
and either buffer or S9 mix.

e Plating: The mixture is added to a molten top agar and poured onto minimal glucose agar
plates.

e Incubation: The plates are incubated at 37°C for 48-72 hours.

e Scoring: Only bacteria that have undergone a reverse mutation to histidine independence
will grow and form colonies. These revertant colonies are counted.

o Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase
in the number of revertant colonies compared to the negative control, and this increase is
statistically significant.[10][11][12]

Conclusion

4-Methylchalcone is a compound with moderate acute oral toxicity. It is also classified as
being potentially harmful to aquatic life with long-lasting effects. While data on other
toxicological endpoints such as skin/eye irritation and genotoxicity are lacking for this specific
compound, the general literature on chalcones suggests a low potential for mutagenicity. The
a,B-unsaturated ketone moiety is a potential structural alert for the formation of reactive
metabolites, but also a key feature for its potential biological activities, which may involve
modulation of the Keap1-Nrf2 and NF-kB signaling pathways. Researchers and drug
development professionals should handle 4-Methylchalcone with appropriate engineering
controls and personal protective equipment to minimize exposure. Further toxicological studies
are warranted to fully characterize its safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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